Cas no 873056-34-9 (Methyl 2-tert-butyl-5-aminobenzoate)
Methyl 2-tert-butyl-5-aminobenzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-tert-butyl-5-aminobenzoate
- PWZQVSNCSGLQLN-UHFFFAOYSA-N
- Methyl 5-amino-2-(tert-butyl)benzoate
- Benzoic acid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester
- Methyl 2-tert-butyl-5-aminobenzoate
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- MDL: MFCD24644258
- Inchi: 1S/C12H17NO2/c1-12(2,3)10-6-5-8(13)7-9(10)11(14)15-4/h5-7H,13H2,1-4H3
- InChI Key: PWZQVSNCSGLQLN-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C=CC=1C(C)(C)C)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 232
- Topological Polar Surface Area: 52.3
Methyl 2-tert-butyl-5-aminobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB569650-100 mg |
Methyl 5-amino-2-(t-butyl)benzoate; . |
873056-34-9 | 100MG |
€679.70 | 2023-04-13 | ||
| abcr | AB569650-250 mg |
Methyl 5-amino-2-(t-butyl)benzoate; . |
873056-34-9 | 250MG |
€1,311.60 | 2023-04-13 | ||
| abcr | AB569650-100mg |
Methyl 5-amino-2-(t-butyl)benzoate; . |
873056-34-9 | 100mg |
€624.00 | 2025-04-15 | ||
| abcr | AB569650-250mg |
Methyl 5-amino-2-(t-butyl)benzoate; . |
873056-34-9 | 250mg |
€1202.30 | 2025-04-15 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1638223-100mg |
Methyl 5-amino-2-(tert-butyl)benzoate |
873056-34-9 | 98% | 100mg |
¥3794.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1638223-250mg |
Methyl 5-amino-2-(tert-butyl)benzoate |
873056-34-9 | 98% | 250mg |
¥7630.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1638223-1g |
Methyl 5-amino-2-(tert-butyl)benzoate |
873056-34-9 | 98% | 1g |
¥14336.00 | 2024-04-27 | |
| 1PlusChem | 1P01V5UT-100mg |
methyl 5-amino-2-(tert-butyl)benzoate |
873056-34-9 | 95% | 100mg |
$442.00 | 2024-04-20 | |
| 1PlusChem | 1P01V5UT-250mg |
methyl 5-amino-2-(tert-butyl)benzoate |
873056-34-9 | 95% | 250mg |
$854.00 | 2024-04-20 | |
| 1PlusChem | 1P01V5UT-1g |
methyl 5-amino-2-(tert-butyl)benzoate |
873056-34-9 | 95% | 1g |
$1575.00 | 2024-04-20 |
Methyl 2-tert-butyl-5-aminobenzoate Suppliers
Methyl 2-tert-butyl-5-aminobenzoate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Methyl 2-tert-butyl-5-aminobenzoate
Comprehensive Analysis of Methyl 2-tert-butyl-5-aminobenzoate (CAS No. 873056-34-9): Properties, Applications, and Industry Trends
Methyl 2-tert-butyl-5-aminobenzoate (CAS No. 873056-34-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoate derivative is characterized by its unique molecular structure, combining a tert-butyl group and an amino functional group at strategic positions on the aromatic ring. The compound's ester functionality further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for high-purity chemical intermediates like Methyl 2-tert-butyl-5-aminobenzoate has surged, driven by advancements in drug discovery and crop protection formulations. Researchers particularly value this compound for its potential role in developing novel active pharmaceutical ingredients (APIs) and biodegradable agrochemicals – two areas currently dominating scientific discussions about sustainable chemistry solutions.
The synthesis of 873056-34-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure optimal yield and purity. Modern green chemistry protocols have been successfully applied to its production, addressing growing industry concerns about environmental impact reduction in chemical manufacturing. This aligns perfectly with current market trends favoring eco-friendly synthesis methods and sustainable sourcing of chemical building blocks.
Analytical characterization of Methyl 2-tert-butyl-5-aminobenzoate reveals excellent stability under standard storage conditions, with degradation studies showing remarkable resistance to hydrolysis – a critical factor for long-term storage stability in industrial applications. Its solubility profile (soluble in common organic solvents but limited water solubility) makes it particularly useful for organic phase reactions, a feature frequently searched by process chemists optimizing reaction conditions.
Emerging applications for this compound include its use as a key intermediate in the development of specialty polymers and advanced material science applications. The tert-butyl group contributes steric hindrance that can influence polymer chain dynamics, while the amino group offers sites for further functionalization – properties that answer frequent queries about customizable chemical building blocks for materials research.
Quality control protocols for CAS No. 873056-34-9 typically employ advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure compliance with stringent pharmaceutical-grade standards, addressing the industry's growing emphasis on quality by design (QbD) principles in chemical manufacturing.
From a commercial perspective, Methyl 2-tert-butyl-5-aminobenzoate occupies a niche but growing segment in the fine chemicals market. Suppliers are increasingly offering custom synthesis services and scale-up capabilities for this compound, responding to market demands for tailored chemical solutions. The current pricing trends reflect its status as a high-value specialty chemical, with costs influenced by purity grades and order volumes.
Regulatory aspects of this compound are straightforward, as it doesn't fall under restricted categories, but proper chemical handling protocols should always be followed. Safety data sheets emphasize standard laboratory precautions, making it accessible for research institutions and industrial laboratories alike – a practical consideration often searched by potential users evaluating chemical procurement options.
Future research directions for 873056-34-9 may explore its potential in catalysis and asymmetric synthesis, areas where its structural features could offer unique advantages. The compound's versatility continues to inspire innovative applications, maintaining its relevance in an evolving chemical innovation landscape that increasingly values multifunctional intermediates.
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